Cas no 2137089-94-0 ((1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine)

(1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine structure
2137089-94-0 structure
Product Name:(1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
CAS No:2137089-94-0
MF:C12H14ClN3O2S
MW:299.776460170746
CID:5858285
PubChem ID:165469999
Update Time:2025-07-28

(1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
    • 2137089-94-0
    • (1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
    • EN300-1074429
    • Inchi: 1S/C12H14ClN3O2S/c1-8(14)11-4-3-9(5-12(11)13)16-7-10(6-15-16)19(2,17)18/h3-8H,14H2,1-2H3/t8-/m1/s1
    • InChI Key: YQHYNJXUNBSWQL-MRVPVSSYSA-N
    • SMILES: ClC1C=C(C=CC=1[C@@H](C)N)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 299.0495256g/mol
  • Monoisotopic Mass: 299.0495256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 86.4Ų

(1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1074429-0.05g
(1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
2137089-94-0 95%
0.05g
$948.0 2023-10-28
Enamine
EN300-1074429-0.1g
(1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
2137089-94-0 95%
0.1g
$993.0 2023-10-28
Enamine
EN300-1074429-0.25g
(1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
2137089-94-0 95%
0.25g
$1038.0 2023-10-28
Enamine
EN300-1074429-0.5g
(1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
2137089-94-0 95%
0.5g
$1084.0 2023-10-28
Enamine
EN300-1074429-1.0g
(1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
2137089-94-0
1g
$1057.0 2023-06-10
Enamine
EN300-1074429-2.5g
(1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
2137089-94-0 95%
2.5g
$2211.0 2023-10-28
Enamine
EN300-1074429-5.0g
(1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
2137089-94-0
5g
$3065.0 2023-06-10
Enamine
EN300-1074429-10.0g
(1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
2137089-94-0
10g
$4545.0 2023-06-10
Enamine
EN300-1074429-1g
(1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
2137089-94-0 95%
1g
$1129.0 2023-10-28
Enamine
EN300-1074429-5g
(1R)-1-[2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
2137089-94-0 95%
5g
$3273.0 2023-10-28

(1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine Related Literature

Additional information on (1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine

Introduction to (1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine (CAS No. 2137089-94-0)

The compound (1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine, identified by its CAS number 2137089-94-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a chiral center, a chloro substituent, and a methanesulfonyl-pyrazole moiety, makes this compound a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocycles, such as pyrazole derivatives, are known for their diverse biological activities and have been extensively studied for their role in various therapeutic applications. The specific structure of (1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine incorporates elements that suggest potential interactions with biological targets, making it an intriguing subject for research.

The chiral center at the (1R) configuration plays a crucial role in determining the pharmacological properties of the compound. Chirality is a fundamental aspect of many drugs, as the different enantiomers of a molecule can exhibit distinct biological activities. The synthesis and characterization of enantiomerically pure compounds are essential for ensuring the efficacy and safety of pharmaceuticals. This compound's stereochemical configuration may contribute to its binding affinity and selectivity towards specific biological targets.

The chloro substituent in the molecule is another key feature that influences its chemical reactivity and biological activity. Chlorinated aromatic compounds are commonly found in pharmaceuticals due to their ability to enhance metabolic stability and binding interactions. The position of the chloro group on the phenyl ring in (1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine is strategically important for optimizing its pharmacokinetic profile.

The methanesulfonyl-pyrazole moiety is particularly noteworthy, as it has been shown to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties. Pyrazole derivatives are known for their versatility in drug design, and the introduction of a methanesulfonyl group further enhances their pharmacological potential. This functional group can contribute to the compound's ability to interact with enzymes and receptors involved in disease pathways.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate specific biological pathways. The compound (1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine aligns with this trend, as its structural features suggest it may be capable of interacting with targets relevant to various diseases. For instance, studies have indicated that pyrazole derivatives can inhibit kinases and other enzymes involved in cancer progression.

In addition to its potential therapeutic applications, this compound may also serve as a valuable scaffold for further drug discovery efforts. Scaffolds are molecular frameworks that can be modified to develop new drugs with improved properties. The complexity of (1R)-1-2-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-y)phenylethan - 3 - amine provides numerous opportunities for chemical modification, allowing researchers to explore new analogs with enhanced efficacy or reduced side effects.

Computational methods have played an increasingly important role in the design and optimization of pharmaceuticals. Molecular modeling techniques can be used to predict the binding interactions of ( 3 - amine ) with biological targets, providing insights into its potential pharmacological activity. These methods can help researchers identify optimal modifications to improve drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of complex molecules like ( 3 - amine ) requires sophisticated synthetic strategies. Advances in synthetic chemistry have enabled the efficient preparation of intricate structures, making it possible to explore novel pharmacophores like those present in this compound. Techniques such as asymmetric synthesis are particularly important for introducing chirality into molecules while maintaining high enantiomeric purity.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in humans. Initial studies on ( 3 - amine ) may focus on assessing its cytotoxicity, pharmacokinetics, and interaction with target proteins. These studies will provide critical data for determining whether further development is warranted.

The development of new drugs is often a lengthy and expensive process involving multiple stages from discovery to market approval. However, compounds like ( 3 - amine ) offer hope for addressing unmet medical needs by providing novel therapeutic options. The growing interest in heterocyclic compounds underscores their importance as building blocks for future generations of medicines.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.